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Compound of Interest

Compound Name: Sarafloxacin

Cat. No.: B1681457

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical
properties of sarafloxacin hydrochloride, a fluoroquinolone antibiotic. The information herein is
intended to support research, development, and formulation activities by providing detailed
data, experimental methodologies, and visual representations of key molecular and procedural
concepts.

Core Physicochemical Data

Sarafloxacin hydrochloride's fundamental properties are crucial for its characterization and
handling. The following table summarizes these key attributes.
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Property Value
6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-
IUPAC Name ( pheny) (pip
yl)quinoline-3-carboxylic acid;hydrochloride[1]
CAS Number 91296-87-6[2][3][41[5]

Molecular Formula

C20H18CIF2N303

Molecular Weight 421.83 g/mol (anhydrous basis)

Appearance White to light yellow powder or crystalline solid
Melting Point >240°C (with decomposition)

pKa pKal=5.6; pKa2 = 8.2

Solubility Profile

The solubility of sarafloxacin hydrochloride in various solvents is a critical parameter for

formulation and in vitro studies.

Solvent Solubility

Water Soluble

PBS (pH 7.2) ~0.5 mg/mL

DMSO ~2 mg/mL to 8.33 mg/mL (with sonication)

Dimethylformamide (DMF)

~5 mg/mL

Stability and Storage

Understanding the stability of sarafloxacin hydrochloride is essential for ensuring its integrity

in formulations and experimental solutions.
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Condition Stability Information Storage Recommendation

Recommended to not store for
more than one day.
) Photodegradation is pH- Prepare fresh for immediate
Aqueous Solution _ _
dependent and increases with use.
arise in pH, being most rapid

around pH 8.

In DMSO, stable for up to one Aliquot and store at -20°C or

Organic Stock Solution month at -20°C and up to six -80°C. Avoid repeated freeze-
months at -80°C. thaw cycles.
] Stable under recommended Store at 4°C or refrigerated (0O-
Solid State N
storage conditions. 10°C), protected from heat.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Analysis

A validated HPLC method is fundamental for assessing the purity of sarafloxacin
hydrochloride and monitoring its stability.
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HPLC Analysis Workflow
(Dissi?unt.:gl:ir:‘rlslzzzli:lg?lase) P> Injection into HPLC System P Chror(r;a;ogéalpshg:oiiﬁ):)ratlon P (eUgV E;;e;escélcrx::n) P> Data Acquisition and Quantification

Forced Degradation Conditions

Sarafloxacin Hydrochloride Solution

el T R

Acid Hydrolysis Alkaline Hydrolysis Oxidative Degradation Photolytic Degradation Thermal Degradation
(e.g., 0.1 M HCI) (e.g., 0.1 M NaOH) (e.g., 3% H202) (UV/Vis light exposure) (Heat)

Mechanism of Antibacterial Action

Sarafloxacin Hydrochloride

Bacterial DNA Gyrase Topoisomerase IV

Inhibition of DNA Synthesis and Replication

Bacterial Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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